Cas no 865458-79-3 (5,6,7,8-tetrahydro-7-phenyl-3-Isoquinolinamine)

5,6,7,8-tetrahydro-7-phenyl-3-Isoquinolinamine structure
865458-79-3 structure
Product Name:5,6,7,8-tetrahydro-7-phenyl-3-Isoquinolinamine
CAS No:865458-79-3
MF:C15H16N2
MW:224.300943374634
CID:2144586
PubChem ID:69491317
Update Time:2025-04-21

5,6,7,8-tetrahydro-7-phenyl-3-Isoquinolinamine Chemical and Physical Properties

Names and Identifiers

    • 5,6,7,8-tetrahydro-7-phenyl-3-Isoquinolinamine
    • 865458-79-3
    • 7-phenyl-5,6,7,8-tetrahydro-isoquinolin-3-yl-amine
    • SCHEMBL5567774
    • CAWGTGNMDXIEES-UHFFFAOYSA-N
    • DB-325202
    • Inchi: 1S/C15H16N2/c16-15-9-13-7-6-12(8-14(13)10-17-15)11-4-2-1-3-5-11/h1-5,9-10,12H,6-8H2,(H2,16,17)
    • InChI Key: CAWGTGNMDXIEES-UHFFFAOYSA-N
    • SMILES: N1C(=CC2=C(C=1)CC(C1C=CC=CC=1)CC2)N

Computed Properties

  • Exact Mass: 224.131348519Da
  • Monoisotopic Mass: 224.131348519Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 38.9Ų
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司